Cas no 74840-06-5 ( )

• Product Name: &nbsp
• CAS No: 74840-06-5
• MF: C₈H₆Cl₂N₄O₂
• MW: 261.064838886261
• CID: 980489
• PubChem ID: 5383686
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• ethyl 5,6-dichloro-1H-imidazo[4,5-b]pyrazine-2-carboxylate
• AC1NTLTX
• ethyl 5,6-dichloro-1H-imidazo< 4,5-b> pyrazine-2-carboxylate
• NSC182399
• 74840-06-5
• NSC-182399
• DTXSID50419421
• &nbsp;

• Inchi： 1S/C8H6Cl2N4O2/c1-2-16-8(15)7-13-5-6(14-7)12-4(10)3(9)11-5/h2H2,1H3,(H,11,12,13,14)
• InChI Key： RVVTZGVECQIZTE-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C2C(=N1)NC(C(=O)OCC)=N2)Cl

Computed Properties

• Exact Mass: 259.98698
• Monoisotopic Mass: 259.987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.633
• Boiling Point: 391°C at 760 mmHg
• Flash Point: 190.3°C
• Refractive Index: 1.659
• PSA: 80.76
• LogP: 1.83640